Cas no 242461-13-8 (1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)-)
242461-13-8 structure
Product Name:1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)-
CAS No:242461-13-8
MF:C10H8F6N4
MW:298.187742233276
CID:1416736
PubChem ID:15854336
Update Time:2025-04-20
1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-(trifluoromethyl)-5-[2-[3-(trifluoromethyl)-1H-pyrazol-5-yl]ethyl]-1H-pyrazole
- 242461-13-8
- DTXSID20578897
- 1,2-bis[5-(Trifluoromethyl)pyrazol-3-yl]etnane
- 5,5'-(Ethane-1,2-diyl)bis[3-(trifluoromethyl)-1H-pyrazole]
- 1,2-bis(5-(trifluoromethyl)-1H-pyrazol-3-yl)ethane
- AKOS005259650
- 1,2-Bis[5-(Trifluoromethyl)pyrazol-3-yl]ethane
- 5-(Trifluoromethyl)-3-{2-[5-(trifluoromethyl)-1H-pyrazol-3-yl]ethyl}-1H-pyrazole
- 1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)-
-
- Inchi: 1S/C10H8F6N4/c11-9(12,13)7-3-5(17-19-7)1-2-6-4-8(20-18-6)10(14,15)16/h3-4H,1-2H2,(H,17,19)(H,18,20)
- InChI Key: YMHSXCISNAUEEZ-UHFFFAOYSA-N
- SMILES: FC(C1C=C(CCC2=CC(C(F)(F)F)=NN2)NN=1)(F)F
Computed Properties
- Exact Mass: 296.04978
- Monoisotopic Mass: 298.06531524g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 57.4Ų
Experimental Properties
- PSA: 51.56
1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[5-(trifluoromethyl)- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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